Cas no 2731008-28-7 (Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate)

• Product Name: Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate
• CAS No: 2731008-28-7
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 6294933
• PubChem ID: 165603858
• Update Time: 2025-06-25

Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2731008-28-7
• ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate
• EN300-36599818
• Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate

• Inchi： 1S/C9H6F5NO2/c1-2-17-8(16)9(13,14)6-4(10)3-5(11)7(12)15-6/h3H,2H2,1H3
• InChI Key： CFHDIIYVQMFHNK-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C(=CC(=C(N=1)F)F)F)F

Computed Properties

• Exact Mass: 255.03186924g/mol
• Monoisotopic Mass: 255.03186924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate

Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate (CAS No. 2731008-28-7): A Comprehensive Overview

Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate (CAS No. 2731008-28-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including multiple fluorine atoms and a pyridine ring, which contribute to its potential therapeutic applications and chemical reactivity.

The fluorine atoms in the structure of Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate play a crucial role in modulating its biological properties. Fluorination is a common strategy in drug design to enhance the metabolic stability and bioavailability of compounds. The presence of these fluorine atoms can significantly alter the electronic and steric properties of the molecule, making it more resistant to metabolic degradation and improving its pharmacokinetic profile.

The pyridine ring is another key feature of this compound. Pyridine derivatives are widely used in medicinal chemistry due to their diverse biological activities and ability to form strong hydrogen bonds. The specific arrangement of fluorine atoms on the pyridine ring in Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate further enhances its potential as a lead compound for drug development.

Recent studies have explored the pharmacological properties of Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate effectively inhibited the activity of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease.

In addition to its neuroprotective properties, Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate has also shown promise as an antimicrobial agent. Fluorinated pyridine derivatives are known for their broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study published in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), a significant clinical challenge due to its resistance to conventional antibiotics.

The synthesis of Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of ethyl bromoacetate with 3,5,6-trifluoropyridine in the presence of a suitable base and a palladium catalyst. This method has been optimized to achieve high yields while minimizing side reactions and impurities.

The analytical characterization of Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate is essential for ensuring its quality and suitability for pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the structure and purity of the compound. These methods provide detailed information about the molecular structure and can detect even trace amounts of impurities.

From a regulatory perspective, compounds like Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate must undergo rigorous testing to ensure their safety and efficacy before they can be approved for clinical use. Preclinical studies typically involve extensive toxicity testing in animal models to assess potential adverse effects. Clinical trials are then conducted to evaluate the safety and efficacy of the compound in human subjects.

Future research on Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening technologies will play a crucial role in identifying novel derivatives with improved potency and selectivity.

In conclusion, Ethyl 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate (CAS No. 2731008-28-7) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent for neurodegenerative diseases and antimicrobial infections.